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Compound of Interest

Compound Name: BzATP triethylammonium salt

Cat. No.: B15614218 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2'(3')-O-(4-Benzoylbenzoyl)adenosine-5'-triphosphate (BzATP) triethylammonium salt is a

potent agonist of the P2X7 receptor, a ligand-gated ion channel activated by extracellular ATP.

Due to its higher potency compared to ATP, BzATP is a valuable tool for studying P2X7

receptor signaling pathways, which are implicated in inflammation, immune responses, pain,

and neurodegenerative diseases.[1] These application notes provide a detailed protocol for the

preparation of BzATP triethylammonium salt stock solutions for in vitro research applications.

Chemical and Physical Properties
A summary of the key quantitative data for BzATP triethylammonium salt is provided in the

table below for easy reference.
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Property Value References

Molecular Weight ~1018.97 g/mol

Empirical Formula C₂₄H₂₄N₅O₁₅P₃ · 3C₆H₁₅N

Appearance White solid

Solubility (Water) Up to 100 mM [2]

Solubility (DMSO) Up to 50 mg/mL [3][4]

Storage (Solid) -20°C [4]

Storage (Stock Solution) -20°C or -80°C [2][3][5]

Experimental Protocols
Preparation of a 10 mM BzATP Stock Solution in
Nuclease-Free Water
This protocol describes the preparation of a 10 mM stock solution of BzATP
triethylammonium salt in nuclease-free water. This is a common solvent and concentration

for many cell-based assays.

Materials:

BzATP triethylammonium salt (solid)

Nuclease-free water

Microcentrifuge tubes

Pipettes and sterile filter tips

Vortex mixer

Analytical balance

Procedure:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.merckmillipore.com/ID/id/product/BzATP-Triethylammonium-Salt-CAS-112898-15-4-Calbiochem,EMD_BIO-505734
https://www.selleckchem.com/products/bzatp-triethylammonium-salt.html
https://www.caymanchem.com/product/15577/bzatp-triethylammonium-salt
https://www.caymanchem.com/product/15577/bzatp-triethylammonium-salt
https://www.merckmillipore.com/ID/id/product/BzATP-Triethylammonium-Salt-CAS-112898-15-4-Calbiochem,EMD_BIO-505734
https://www.selleckchem.com/products/bzatp-triethylammonium-salt.html
https://hellobio.com/bzatp-triethylammonium-salt.html
https://www.benchchem.com/product/b15614218?utm_src=pdf-body
https://www.benchchem.com/product/b15614218?utm_src=pdf-body
https://www.benchchem.com/product/b15614218?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equilibration: Allow the vial of solid BzATP triethylammonium salt to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Accurately weigh out the desired amount of BzATP triethylammonium salt using

an analytical balance. For example, to prepare 1 mL of a 10 mM solution, you would need

approximately 1.019 mg of BzATP (assuming a molecular weight of 1018.97 g/mol ).

Dissolution: Add the weighed BzATP to a sterile microcentrifuge tube. Add the appropriate

volume of nuclease-free water to achieve the final concentration of 10 mM.

Mixing: Vortex the solution until the BzATP is completely dissolved. Ensure there are no

visible particulates.

Sterilization (Optional): If required for your specific application, the stock solution can be

sterile-filtered through a 0.22 µm syringe filter.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This helps to avoid repeated freeze-thaw cycles which can degrade

the compound.[3] Store the aliquots at -20°C or -80°C. Stock solutions are generally stable

for at least one month at -20°C and up to three months according to some sources.[2][5]

Mandatory Visualizations
Experimental Workflow for BzATP Stock Solution
Preparation
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Experimental Workflow for BzATP Stock Solution Preparation
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Caption: Workflow for preparing a BzATP stock solution.
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Caption: Activation of P2X7 receptor by BzATP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mdpi.com [mdpi.com]

2. merckmillipore.com [merckmillipore.com]

3. selleckchem.com [selleckchem.com]

4. caymanchem.com [caymanchem.com]

5. BzATP triethylammonium salt | P2X7 receptor Agonist | Hello Bio [hellobio.com]

To cite this document: BenchChem. [Application Notes and Protocols for BzATP
Triethylammonium Salt Stock Solution Preparation]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15614218#how-to-prepare-bzatp-
triethylammonium-salt-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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